Cas no 139-02-6 (Sodium phenoxide)

• Product Name: Sodium phenoxide
• CAS No: 139-02-6
• MF: C₆H₅NaO
• MW: 116.093072652817
• MDL: MFCD00013134
• CID: 36411
• Update Time: 2026-05-14

Sodium phenoxide Chemical and Physical Properties

Names and Identifiers

• Sodium phenoxide
• PHENYL SODIUM
• SODIUM PHENATE
• SODIUM PHENOLATE
• SODIUM PHENYL
• Phenol,sodiumsalt
• phenol,sodiumsalt(solid)
• phenolatesodium
• Phenolsodium
• sodiumcarbolate
• sodiumphenolate,solid
• Sodiumphenoxideanhydrous
• Natriumphenolat
• Sodium benzenolate
• Phenoxysodium
• Sodium benzeneolate
• Phenol,sodium salt (8CI,9CI)
• Sodium phenoxide (6CI)
• Sodium phenylate
• Phenol sodium
• Sodium carbolate
• phenolsodiumsalt
• Pirfenidone EP Impurity C Sodium Salt

• MDL： MFCD00013134
• Inchi： 1S/C6H6O.Na/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
• InChI Key： NESLWCLHZZISNB-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)[O-].[Na+]

Computed Properties

• Exact Mass: 116.02400
• Monoisotopic Mass: 116.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 50.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1A^2

Experimental Properties

• Color/Form: White needle crystals that are easily deliquescent. [1]
• Density: 0,898 g/cm3
• Melting Point: >300℃
• Boiling Point: 181.8 °C at 760 mmHg
• Flash Point: 28°C
• Water Partition Coefficient: Very soluble in water, soluble in alcoholSoluble in water, acetone and alcohol.
• PSA: 23.06000
• LogP: 1.83040
• Solubility: Soluble in water and ethanol. [4]
• Sensitiveness: Hygroscopic

Sodium phenoxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3286
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26; S36/37/39
• RTECS：SM8780000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：No
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• Storage Condition：Air Sensitive. Store under Argon. Ambient temperatures.

Related Categories

• Other Chemical Reagents Organic Metal Reagents